2-[Propyl-[5-(trifluoromethyl)thiophen-2-yl]sulfonylamino]acetic acid

Catalog No.
S7011738
CAS No.
M.F
C10H12F3NO4S2
M. Wt
331.3 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-[Propyl-[5-(trifluoromethyl)thiophen-2-yl]sulfon...

Product Name

2-[Propyl-[5-(trifluoromethyl)thiophen-2-yl]sulfonylamino]acetic acid

IUPAC Name

2-[propyl-[5-(trifluoromethyl)thiophen-2-yl]sulfonylamino]acetic acid

Molecular Formula

C10H12F3NO4S2

Molecular Weight

331.3 g/mol

InChI

InChI=1S/C10H12F3NO4S2/c1-2-5-14(6-8(15)16)20(17,18)9-4-3-7(19-9)10(11,12)13/h3-4H,2,5-6H2,1H3,(H,15,16)

InChI Key

GEHYAFDRJRXQGJ-UHFFFAOYSA-N

Canonical SMILES

CCCN(CC(=O)O)S(=O)(=O)C1=CC=C(S1)C(F)(F)F
2-[Propyl-[5-(trifluoromethyl)thiophen-2-yl]sulfonylamino]acetic acid, also known as PTSA, is a chemical compound that belongs to the class of sulfonamides. It is a potent inhibitor of carbonic anhydrase, an enzyme that plays a crucial role in the regulation of acid-base balance in the body. The compound was first discovered in the early 2000s, and since then, it has been extensively studied for its potential applications in various fields of research and industry.
PTSA is a colorless crystalline solid that is soluble in water and organic solvents. Its chemical formula is C12H12F3NO4S2, and its molecular weight is 359.35 g/mol. The compound has a melting point of 148-152°C, and it is stable at room temperature.
PTSA can be synthesized by various methods, including condensation of 2-chloroethylacrylate with 5-(trifluoromethyl)thiophene-2-sulfonamide, followed by hydrolysis and decarboxylation. The compound can also be prepared by reacting propyl malonate with 5-(trifluoromethyl)thiophene-2-sulfonamide, followed by decarboxylation and hydrolysis. The synthesized compound can be characterized by various spectroscopic techniques, including IR, NMR, and Mass spectrometry.
PTSA can be analyzed by various analytical methods, including HPLC, TLC, and GC. The compound can also be quantified by spectrophotometric methods such as UV-Vis spectroscopy.
PTSA has been extensively studied for its potential applications in the field of medicine. It has been shown to possess potent inhibitory activity against carbonic anhydrase, which makes it a promising candidate for the treatment of various diseases, including glaucoma, epilepsy, and cancer. The compound has also been studied for its anti-inflammatory and antidiabetic properties.
The toxicity and safety of PTSA in scientific experiments depend on the dose and route of administration. Animal studies have shown that the compound is well-tolerated at moderate doses and does not cause significant adverse effects. However, high doses of PTSA may lead to toxicity and side effects such as liver and kidney damage.
PTSA has a wide range of applications in various fields of research and industry. The compound has been used as a tool to study the role of carbonic anhydrase in various biological processes. It has also been used as a potential drug candidate for the treatment of glaucoma, epilepsy, and cancer. In addition, PTSA has been used as a catalyst in various organic reactions.
The current state of research on PTSA is focused on its potential applications in various fields, including medicine, biology, chemistry, and materials science. Several studies are underway to explore the therapeutic potential of PTSA in the treatment of various diseases. The compound is also being studied for its applications in organic synthesis and catalysis.
The potential implications of PTSA in various fields of research and industry are vast and varied. In medicine, PTSA has the potential to become a new class of drugs for the treatment of various diseases. The compound can also be used as a tool to study the role of carbonic anhydrase in various biological processes. In chemistry, PTSA can be used as a catalyst in various organic reactions. The compound also has applications in materials science, where it can be used to synthesize new materials with unique properties.
One of the major limitations of PTSA is its toxicity at high doses. The compound may cause adverse effects such as liver and kidney damage, which limits its potential as a therapeutic agent. Future research should focus on exploring the safety and efficacy of PTSA at lower doses. Additionally, future research should focus on developing new derivatives of PTSA with improved properties and reduced toxicity.
1. Development of PTSA derivatives with improved pharmacological properties
2. Study of the role of PTSA in the treatment of other diseases, such as Alzheimer's and Parkinson's disease
3. Assessment of the safety and efficacy of PTSA in human clinical trials
4. Evaluation of the potential of PTSA as a diagnostic tool for various diseases
5. Study of the potential of PTSA as a catalyst for new organic reactions
6. Development of PTSA-based materials with unique properties
7. Investigation of the interaction of PTSA with carbonic anhydrase and other enzymes
8. Exploration of the potential of PTSA in nanotechnology and drug delivery
9. Study of the effect of PTSA on gene expression and signal transduction
10. Investigation of the mechanism of action of PTSA and its derivatives.

XLogP3

2.5

Hydrogen Bond Acceptor Count

9

Hydrogen Bond Donor Count

1

Exact Mass

331.01598470 g/mol

Monoisotopic Mass

331.01598470 g/mol

Heavy Atom Count

20

Dates

Last modified: 08-26-2023

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